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Compound of Interest

Compound Name: Solvent Yellow 21

Cat. No.: B1141520

An In-depth Technical Guide to the Synthesis and Manufacturing of Solvent Yellow 21

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solvent Yellow 21, also known by its Colour Index name C.I. 47000 or Quinoline Yellow SS, is
a synthetic quinophthalone dye.[1] Its core structure is 2-(2-quinolyl)-1,3-indandione.[2] This
vibrant yellow dye is notable for its solubility in nonpolar organic solvents and insolubility in
water.[1] It finds applications in the coloring of various materials, including spirit lacquers,
polystyrene, polycarbonates, polyamides, and acrylic resins.[1] This technical guide provides a
comprehensive overview of the synthesis and manufacturing process of Solvent Yellow 21,
including detailed experimental protocols, quantitative data, and process flow diagrams.

Synthesis Pathway

The primary industrial synthesis of Solvent Yellow 21 involves the condensation reaction
between quinaldine (2-methylquinoline) and phthalic anhydride.[1][3][4] This reaction is typically
carried out at elevated temperatures, often with the use of a catalyst such as zinc chloride,
although catalyst-free methods are also employed, particularly when an excess of one reactant
is used as a solvent.[1][3] The reaction proceeds via the formation of a quinophthalone
structure.

The overall chemical reaction is as follows:
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Quinaldine + Phthalic Anhydride — 2-(2-quinolyl)-1,3-indandione (Solvent Yellow 21) + Water

Manufacturing Process

The manufacturing process for Solvent Yellow 21 can be broken down into several key
stages: reaction, quenching and neutralization, filtration, washing, and drying. A novel approach
to this process utilizes a molar excess of phthalic anhydride, which serves as both a reactant
and a solvent, eliminating the need for other organic solvents.[3]

Process Flow Diagram
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Manufacturing Workflow for Solvent Yellow 21
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Caption: Manufacturing Workflow for Solvent Yellow 21.
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Experimental Protocol

The following detailed experimental protocol is adapted from a patented manufacturing
process.[3]

3.1. Materials and Equipment:

e Reactants:

o

Quinaldine (86% strength)

o

Phthalic anhydride flakes

o

Sodium hydroxide solution (50% strength)

Water

[¢]

e Equipment:

o One-liter jacketed glass reactor

o

Stirred vessel for quenching

[¢]

Distillation apparatus

[e]

Filtration equipment

o

Drying oven
3.2. Reaction Procedure:

o Charging the Reactor: Charge the one-liter jacketed glass reactor with 82.4 g of 86%
strength quinaldine followed by 200 g of phthalic anhydride flakes.

e Heating and Reaction: Heat the mixture to 200°C. Maintain the reaction temperature
between 200-215°C for approximately 2 hours. During this time, water generated from the
condensation reaction is removed by distillation.
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e Quenching: Upon completion of the reaction, transfer the hot reaction mixture to a stirred

vessel containing 750 g of water. This results in a yellow-brown slurry.

o Neutralization and Purification: Heat the slurry from 45°C to 60°C and mix for 30 minutes.

Add 126.9 g of 50% strength sodium hydroxide solution to the mixture to reach a final pH of

10.7. This step helps to dissolve any unreacted phthalic anhydride.

« |solation and Drying: The solid product is isolated from the slurry by filtration. The resulting

filter cake is washed with water and then dried to yield the final Solvent Yellow 21 product.

Quantitative Data

The following table summarizes the quantitative data from the experimental protocol.

Parameter Value Unit Reference
Reactants
Quinaldine (86%

82.4 g [3]
strength)
Phthalic Anhydride 200 g [3]
Reaction Conditions
Temperature 200 - 215 °C [3]
Reaction Time ~2 hours [3]
Quenching &
Neutralization
Quench Water 750 g [3]
Quench Temperature 45 - 60 °C [3]
Sodium Hydroxide

126.9 g [3]
(50%)
Final pH 10.7 [3]
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Synthesis Reaction Pathway Diagram

Synthesis Pathway of Solvent Yellow 21
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Caption: Synthesis Pathway of Solvent Yellow 21.

Physical and Chemical Properties
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Property Value Unit Reference
Appearance Yellow powder [1]
Molecular Formula C1sH11NO2 [1][3]
Molar Mass 273.29 g/mol [1]
Melting Point 240 °C [1]
Solubility in Water Insoluble [1]
Solubility in Organic Soluble in nonpolar o
Solvents organic solvents
Conclusion

The synthesis of Solvent Yellow 21 is a well-established industrial process primarily involving
the high-temperature condensation of quinaldine and phthalic anhydride. The use of excess
phthalic anhydride as a solvent offers an efficient and streamlined manufacturing method. This
guide provides the essential technical details for researchers and professionals involved in the
synthesis and development of related chemical compounds, offering a solid foundation for
further investigation and process optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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21.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141520#synthesis-and-manufacturing-process-of-
solvent-yellow-21]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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